(s)-2-(4-Methoxyphenyl)oxirane

• CAS RN: 141433-94-5
• Molecular Formula: C9H10O2
• Molecular Weight: 150.177
• IUPAC Name: (2S)-2-(4-methoxyphenyl)oxirane
• InChI: InChI=1S/C9H10O2/c1-10-8-4-2-7(3-5-8)9-6-11-9/h2-5,9H,6H2,1H3/t9-/m1/s1
• InChI Key: ARHIWOBUUAPVTB-SECBINFHSA-N
• SMILES: COC1=CC=C(C=C1)C2CO2
• synonyms: Oxirane, (4-methoxyphenyl)-, (2S)- (9CI)

Description

(s)-2-(4-Methoxyphenyl)oxirane, also known as (s)-2-(4-Methoxyphenyl)oxirane, is a useful research compound. Its molecular formula is C9H10O2 and its molecular weight is 150.177. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 4.84 g. of sodium hydride (57% mineral oil dispersion) in 70 ml. of dry dimethyl sulfoxide is heated at about 65° C. under argon with stirring for one hour. Dry tetrahydrofuran (75 ml.) is added and the resulting solution is cooled to -5° C. Trimethylsulfonium iodide (19 g., 92.8 mmole) is added very slowly and stirring is continued for about five minutes. A solution of 12.6 g. (92.8 mmole) of p-methoxybenzaldehyde in 120 ml. of tetrahydrofuran is added and the temperature is maintained at -5° C. After addition is completed the mixture is allowed to warm to room temperature, poured into water and extracted with ether. The extract is washed with saturated sodium chloride solution, dried and evaporated to give p-methoxystyrene oxide.